Cas no 58997-95-8 (Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester)
58997-95-8 structure
Product Name:Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester
CAS No:58997-95-8
MF:C12H20O5
MW:244.284204483032
CID:340233
PubChem ID:10911754
Update Time:2025-04-19
Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester
- diethyl 2-acetyl-2-methylpentanedioate
- 58997-95-8
- DTXSID50448130
-
- Inchi: 1S/C12H20O5/c1-5-16-10(14)7-8-12(4,9(3)13)11(15)17-6-2/h5-8H2,1-4H3
- InChI Key: ZWLDTWSQYAJEHU-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(C)=O)(C)CCC(=O)OCC)=O
Computed Properties
- Exact Mass: 244.1311
- Monoisotopic Mass: 244.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
58997-95-8 (Pentanedioic acid, 2-acetyl-2-methyl-, diethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
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- 596-75-8(Diethyl dibutylmalonate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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